1-(1,3-benzodioxol-5-yloxy)-3-(3-methyl-1-piperidinyl)-2-propanol hydrochloride

• IUPAC Name: 1-(1,3-benzodioxol-5-yloxy)-3-(3-methylpiperidin-1-yl)propan-2-ol;hydrochloride
• InChI: InChI=1S/C16H23NO4.ClH/c1-12-3-2-6-17(8-12)9-13(18)10-19-14-4-5-15-16(7-14)21-11-20-15;/h4-5,7,12-13,18H,2-3,6,8-11H2,1H3;1H
• InChI Key: OPARGEHDZSFVGY-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)CC(COC2=CC3=C(C=C2)OCO3)O.Cl
• Molecular Formula: C16H24ClNO4
• Molecular Weight: 329.82 g/mol

Description

1-(1,3-benzodioxol-5-yloxy)-3-(3-methyl-1-piperidinyl)-2-propanol hydrochloride, also known as BDP, is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. BDP is a beta-adrenergic receptor agonist, which means that it activates the beta-adrenergic receptors in the body. These receptors are found in various tissues, including the heart, lungs, and blood vessels, and are involved in regulating various physiological processes.

Mechanism of Action

1-(1,3-benzodioxol-5-yloxy)-3-(3-methyl-1-piperidinyl)-2-propanol hydrochloride works by activating the beta-adrenergic receptors in the body. When these receptors are activated, they stimulate various physiological processes, such as increasing heart rate and dilating blood vessels. This can lead to improved cardiac function and increased oxygen delivery to the tissues.
Biochemical and Physiological Effects:
Studies have shown that this compound can have a range of biochemical and physiological effects on the body. For example, this compound has been shown to increase the expression of antioxidant enzymes, such as superoxide dismutase, which can help protect cells from oxidative damage. Additionally, this compound has been shown to reduce the expression of pro-inflammatory cytokines, which can help reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(1,3-benzodioxol-5-yloxy)-3-(3-methyl-1-piperidinyl)-2-propanol hydrochloride in lab experiments is that it is a well-characterized compound that has been extensively studied. Additionally, this compound is relatively easy to synthesize, which makes it readily available for use in experiments. However, one limitation of using this compound in lab experiments is that it can be difficult to control the dose and timing of administration, which can affect the results of the experiment.

Future Directions

There are several potential future directions for research on 1-(1,3-benzodioxol-5-yloxy)-3-(3-methyl-1-piperidinyl)-2-propanol hydrochloride. One area of interest is in the development of new therapeutic applications for this compound, particularly in the treatment of neurodegenerative disorders and cancer. Additionally, further research is needed to better understand the mechanisms of action of this compound and how it interacts with other compounds in the body. Finally, there is a need for more studies to determine the optimal dosing and timing of this compound administration in order to maximize its therapeutic potential.

Synthesis Methods

1-(1,3-benzodioxol-5-yloxy)-3-(3-methyl-1-piperidinyl)-2-propanol hydrochloride can be synthesized using a variety of methods, including chemical synthesis and enzymatic synthesis. Chemical synthesis involves the use of chemical reactions to create the compound, while enzymatic synthesis involves using enzymes to catalyze the reaction. One of the most common methods for synthesizing this compound is through the reaction of 3-methyl-1-piperidinol with 1-(1,3-benzodioxol-5-yloxy)-2-propanone.

Scientific Research Applications

1-(1,3-benzodioxol-5-yloxy)-3-(3-methyl-1-piperidinyl)-2-propanol hydrochloride has been studied extensively for its potential therapeutic applications, particularly in the treatment of cardiovascular and respiratory diseases. Studies have shown that this compound can improve cardiac function and reduce inflammation in the lungs. Additionally, this compound has been shown to have anti-inflammatory and anti-oxidant properties, which may make it useful in the treatment of other diseases, such as cancer and neurodegenerative disorders.